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Compound of Interest

Compound Name: 2-Methyltetrahydrothiophen-3-one

Cat. No.: B078238 Get Quote

This guide provides crucial safety protocols and logistical procedures for the handling and

disposal of 2-Methyltetrahydrothiophen-3-one (CAS No. 13679-85-1). The following

information is intended for researchers, scientists, and professionals in drug development to

ensure safe laboratory practices.

Chemical Safety and Hazard Information
2-Methyltetrahydrothiophen-3-one is a combustible liquid that is harmful if swallowed and

can cause irritation to the eyes, skin, and respiratory system[1][2]. It is imperative to handle this

chemical with appropriate personal protective equipment and in a well-ventilated area[2].
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Property Value

Molecular Formula C5H8OS[1]

Molecular Weight 116.18 g/mol [1][3]

Appearance Colorless to light orange to yellow, clear liquid[3]

Boiling Point 82°C @ 28mm Hg[1]

Flash Point 160°F (71.11°C)[1][4]

Density 1.119 g/mL at 25°C[1]

Hazard Classifications

Irritating to eyes, respiratory system and skin

(R36/37/38)[1]; Combustible liquid; Harmful if

swallowed[2]

Personal Protective Equipment (PPE)
To ensure personal safety when handling 2-Methyltetrahydrothiophen-3-one, the following

personal protective equipment is mandatory.
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PPE Category Specification

Eye and Face Protection

Wear chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield may be necessary where

there is a splash potential[2][5].

Hand Protection

Wear appropriate protective gloves to prevent

skin exposure. Materials such as neoprene,

butyl rubber, or nitrile should be considered for

their chemical resistance[2][5].

Body Protection

Wear suitable protective clothing to prevent skin

contact. A long-sleeved, disposable gown that

closes in the back is recommended. For

extensive handling, "bunny suit" coveralls may

be appropriate[1][2][6].

Respiratory Protection

Under normal use conditions with adequate

ventilation, no respiratory protection is needed.

If ventilation is inadequate or there is a risk of

inhalation, use a particle filter respirator[2].

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following procedural steps is critical for the safe handling of 2-
Methyltetrahydrothiophen-3-one.

Preparation:

Ensure the work area is in a well-ventilated chemical fume hood.

Verify that a safety shower and eyewash station are readily accessible.

Assemble all necessary materials and equipment before handling the chemical.

Don the required personal protective equipment as outlined in the table above.
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Handling:

Wash hands thoroughly before and after handling[2].

Avoid direct contact with the chemical. Do not get it in eyes, on skin, or on clothing[2].

Keep the container tightly closed when not in use.

Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in

the handling area[2][7].

Use only non-sparking tools to prevent ignition[7][8].

Take precautionary measures against static discharge by grounding all equipment[7][8].

In Case of a Spill:

Remove all sources of ignition[2].

Ventilate the area of the spill.

Absorb the spill with an inert absorbent material such as dry clay, sand, or diatomaceous

earth[2][9].

Collect the absorbed material into a suitable, closed container for disposal[2].

Disposal Plan
All waste containing 2-Methyltetrahydrothiophen-3-one must be treated as hazardous waste

and disposed of accordingly.

Waste Collection:

Collect all unused material and contaminated absorbent in a clearly labeled, sealed, and

appropriate container.

Do not mix with other waste streams unless compatibility is confirmed.

Disposal:
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Dispose of the waste container through an approved waste disposal plant[2][8].

Do not discharge into drains, water courses, or onto the ground[9].

Follow all local, regional, and national regulations for hazardous waste disposal.
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Workflow for Handling 2-Methyltetrahydrothiophen-3-one
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Caption: Workflow for Handling 2-Methyltetrahydrothiophen-3-one.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b078238?utm_src=pdf-body-img
https://www.benchchem.com/product/b078238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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